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These application notes provide detailed protocols for utilizing recombinant human Branched-
Chain Amino Acid Transaminase 1 (BCAT1) in various in-vitro assays. The methodologies are
designed for applications in basic research, drug discovery, and inhibitor screening.

Introduction to BCAT1

Branched-chain amino acid transaminase 1 (BCATL1) is a critical enzyme in the metabolism of
branched-chain amino acids (BCAASs), which include leucine, isoleucine, and valine. It
catalyzes the reversible transamination of BCAAs to their corresponding branched-chain alpha-
keto acids (BCKAs) while converting alpha-ketoglutarate (a-KG) to glutamate.[1] Upregulation
of BCATL1 has been implicated in the progression of several cancers, including gliomas, gastric
cancer, and hepatocellular carcinoma, making it a promising target for therapeutic intervention.
[2] In cancer cells, BCAT1 is involved in key signaling pathways that promote proliferation and
survival, such as the PI3K/Akt/mTOR and Wnt/B-catenin pathways.[3][4]

Recombinant Human BCAT1
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For the following assays, it is recommended to use a high-purity recombinant human BCAT1.
Several commercial sources provide recombinant human BCAT1 expressed in E. coli.[5][6]
Typically, the protein is supplied in a lyophilized form and should be reconstituted in sterile
distilled water or a recommended buffer to a concentration of 0.1-1 mg/mL.[6]

Storage and Handling:

Lyophilized protein is stable for up to one year when stored at -20°C.[6]

Reconstituted protein solution can be stored at -20°C or -80°C for up to 3 months.[6]

For short-term storage, the reconstituted protein can be kept at 4°C for 1-2 weeks.[5]

Avoid repeated freeze-thaw cycles.[6]

. BCAT1 Enzymatic Activity Assay

This protocol describes a colorimetric method to determine the enzymatic activity of
recombinant human BCATL1. The assay measures the production of glutamate, which is then
used in a coupled reaction to produce a colored product.

Principle

BCAT1 catalyzes the transfer of an amino group from a branched-chain amino acid (e.g., L-
leucine) to a-ketoglutarate, yielding the corresponding a-keto acid (a-ketoisocaproate) and L-
glutamate. The produced glutamate is then specifically degraded by an enzyme complex,
leading to the formation of a product that reacts with a chromogenic reagent to produce a
yellow color, which can be measured spectrophotometrically at 450 nm.[7]

Materials and Reagents

e Recombinant Human BCAT1[5][6]
e L-Leucine
o a-Ketoglutarate (a-KG)

o Pyridoxal 5'-phosphate (PLP)
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o Glutamate dehydrogenase (for coupled reaction)
e NAD+ (for coupled reaction)

» Diaphorase (for coupled reaction)

o Resazurin (for colorimetric detection)

o Assay Buffer (e.g., 100 mM Tris-HCI, pH 8.0)

e 96-well microplate

e Microplate reader

Experimental Protocol

o Reagent Preparation:
o Prepare a 10X BCAT1 Assay Buffer (e.g., 1 M Tris-HCI, pH 8.0).

o Prepare stock solutions of L-Leucine (e.g., 100 mM), a-KG (e.g., 50 mM), and PLP (e.g.,
10 mM) in sterile water.

o Prepare a fresh solution of recombinant human BCATL1 in Assay Buffer to the desired
concentration (e.g., 10-50 ng/uL).

e Assay Reaction:

o Prepare a Master Mix for the assay. For each reaction, the final concentrations should be:

1X BCAT1 Assay Buffer

5 mM L-Leucine

1 mM a-KG

0.1 mM PLP

o Add 50 pL of the Master Mix to each well of a 96-well plate.
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o To initiate the reaction, add 10 pL of the diluted recombinant BCAT1 solution to each well.

o For a negative control, add 10 pL of Assay Buffer instead of the enzyme.

e Incubation:
o Incubate the plate at 37°C for 30-60 minutes.
o Detection:

o Prepare a Detection Mix containing the coupled enzyme system (glutamate
dehydrogenase, NAD+, diaphorase) and the colorimetric substrate (resazurin) according
to the manufacturer's instructions of a commercial glutamate detection Kkit.

o Add 50 puL of the Detection Mix to each well.
o Incubate the plate at 37°C for 15-30 minutes, or until a color change is observed.
e Measurement:
o Measure the absorbance at 450 nm using a microplate reader.[7]
o Data Analysis:
o Subtract the absorbance of the negative control from the absorbance of the samples.

o The enzymatic activity can be calculated based on a standard curve of known glutamate
concentrations.

Experimental Workflow for BCAT1 Enzymatic Activity
Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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